Cas no 150450-00-3 (4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-)

• Product Name: 4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-
• CAS No: 150450-00-3
• MF: C₁₉H₁₉N₃O₅
• MW: 369.371264696121
• CID: 174915
• PubChem ID: 205964
• Update Time: 2025-04-19

4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-
• N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxyquinazolin-4-amine
• 4-((3,4-(Methylenedioxy)benzyl)amino)-6,7,8-trimethoxyquinazoline
• 4-CH2BzN-3MeOQ
• ER 017996
• N-(1,3-Benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-4-quinazolinamine
• 4-(3,4-Methylenedioxybenzyl)amino-6,7,8-trimethoxyquinazoline
• N-(Benzo[d][1,3]dioxol-5-ylmethyl)-6,7,8-trimethoxyquinazolin-4-amine
• SCHEMBL492485
• ICX5609080
• OTQULNJSJQEICR-UHFFFAOYSA-N
• Benzo[1,3]dioxol-5-ylmethyl-(6,7,8-trimethoxy-quinazolin-4-yl)-amine
• ER-017996
• 150450-00-3
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-6,7,8-trimethoxyquinazolin-4-amine
• BDBM50038978
• CHEMBL302299
• DTXSID00164555
• 4-Quinazolinamine, N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-
• G80579
• DTXCID8087046

• Inchi： 1S/C19H19N3O5/c1-23-15-7-12-16(18(25-3)17(15)24-2)21-9-22-19(12)20-8-11-4-5-13-14(6-11)27-10-26-13/h4-7,9H,8,10H2,1-3H3,(H,20,21,22)
• InChI Key： OTQULNJSJQEICR-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC1C2C=C(C(=C(C=2N=CN=1)OC)OC)OC

Computed Properties

• Exact Mass: 369.13257
• Monoisotopic Mass: 369.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 540.7°Cat760mmHg
• Flash Point: 280.8°C
• Refractive Index: 1.657
• PSA: 83.96